4-{[(E)-{5-[(2-chlorophenoxy)methyl]furan-2-yl}methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C15H13ClN4O2S
• Molecular Weight: 348.8 g/mol
• IUPAC Name: 4-[(E)-[5-[(2-chlorophenoxy)methyl]furan-2-yl]methylideneamino]-3-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H13ClN4O2S/c1-10-18-19-15(23)20(10)17-8-11-6-7-12(22-11)9-21-14-5-3-2-4-13(14)16/h2-8H,9H2,1H3,(H,19,23)/b17-8+
• InChI Key: BXNLPYGURYNAOX-CAOOACKPSA-N
• Isomeric SMILES: CC1=NNC(=S)N1/N=C/C2=CC=C(O2)COC3=CC=CC=C3Cl
• Canonical SMILES: CC1=NNC(=S)N1N=CC2=CC=C(O2)COC3=CC=CC=C3Cl

Description

4-{[(E)-{5-[(2-chlorophenoxy)methyl]furan-2-yl}methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol is a complex organic compound that belongs to the class of triazole derivatives This compound is characterized by its unique structure, which includes a furan ring, a chlorophenoxy group, and a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(E)-{5-[(2-chlorophenoxy)methyl]furan-2-yl}methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol typically involves multiple steps. One common method includes the reaction of 2-chlorophenol with furan-2-carbaldehyde to form 5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde. This intermediate is then reacted with 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol under specific conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthesis likely involves similar steps as the laboratory methods, with optimizations for scale, yield, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

4-{[(E)-{5-[(2-chlorophenoxy)methyl]furan-2-yl}methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorophenoxy group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the type of reaction. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

4-{[(E)-{5-[(2-chlorophenoxy)methyl]furan-2-yl}methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential as an antimicrobial agent, with activity against various bacterial and fungal strains.

Medicine: Preliminary studies suggest that the compound may have anticancer properties, making it a candidate for further drug development.

Industry: It can be used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 4-{[(E)-{5-[(2-chlorophenoxy)methyl]furan-2-yl}methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol involves its interaction with specific molecular targets. The compound is believed to inhibit the activity of certain enzymes or proteins, leading to its antimicrobial and anticancer effects. The exact molecular pathways involved are still under investigation, but it is thought to interfere with cellular processes such as DNA replication and protein synthesis .

Comparison with Similar Compounds

Similar Compounds

5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol: This compound shares a similar triazole ring structure but lacks the furan and chlorophenoxy groups.

N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide: Another compound with a similar heterocyclic structure but different substituents.

Uniqueness

4-{[(E)-{5-[(2-chlorophenoxy)methyl]furan-2-yl}methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol is unique due to its combination of a furan ring, a chlorophenoxy group, and a triazole ring.